N'-[4-(diethylamino)-2-hydroxybenzylidene]-2-iodobenzohydrazide

• IUPAC Name: N-[(E)-[4-(diethylamino)-2-hydroxyphenyl]methylideneamino]-2-iodobenzamide
• InChI: InChI=1S/C18H20IN3O2/c1-3-22(4-2)14-10-9-13(17(23)11-14)12-20-21-18(24)15-7-5-6-8-16(15)19/h5-12,23H,3-4H2,1-2H3,(H,21,24)/b20-12+
• InChI Key: QRLLOEUNDISNNU-UDWIEESQSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)C=NNC(=O)C2=CC=CC=C2I)O
• Isomeric SMILES: CCN(CC)C1=CC(=C(C=C1)/C=N/NC(=O)C2=CC=CC=C2I)O
• Molecular Formula: C18H20IN3O2
• Molecular Weight: 437.3 g/mol

Description

N-[4-(diethylamino)-2-hydroxybenzylidene]-2-iodobenzohydrazide, also known as HYDAMTIQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. HYDAMTIQ is a hydrazide derivative that has been shown to possess a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Mechanism of Action

The mechanism of action of N'-[4-(diethylamino)-2-hydroxybenzylidene]-2-iodobenzohydrazide is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways involved in inflammation, cancer, and diabetes. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to induce apoptosis in cancer cells. It has also been shown to improve insulin sensitivity and reduce blood glucose levels in diabetic animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[4-(diethylamino)-2-hydroxybenzylidene]-2-iodobenzohydrazide is its ability to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. This makes it a promising candidate for use in drug development for various diseases. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on N'-[4-(diethylamino)-2-hydroxybenzylidene]-2-iodobenzohydrazide. One area of interest is its potential use in drug development for various diseases, including cancer, inflammation, and diabetes. Another area of interest is its mechanism of action, which is not fully understood and requires further investigation. Additionally, there is potential for the development of new derivatives of this compound with improved solubility and potency.

Synthesis Methods

The synthesis of N'-[4-(diethylamino)-2-hydroxybenzylidene]-2-iodobenzohydrazide involves the reaction of 2-iodobenzohydrazide with 4-(diethylamino)-2-hydroxybenzaldehyde in the presence of a suitable catalyst. The resulting product is a yellow crystalline solid that can be purified through recrystallization.

Scientific Research Applications

N'-[4-(diethylamino)-2-hydroxybenzylidene]-2-iodobenzohydrazide has been studied extensively for its potential applications in various scientific research fields. It has been shown to possess anti-inflammatory, anticancer, and antidiabetic properties, making it a promising candidate for use in drug development.